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Compound of Interest

Compound Name: Aerosil R 805

CAS No.: 112153-70-5

Cat. No.: B1168409

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Aerosil R 805, a

hydrophobic fumed silica, for precise viscosity control in epoxy resin formulations. The following

sections detail the material's properties, the mechanism of rheology modification, experimental

protocols for preparation and characterization, and quantitative data on its performance.

Introduction to Aerosil R 805 in Epoxy Systems
Aerosil R 805 is a fumed silica that has been surface-treated with an organosilane, resulting in

a hydrophobic material.[1][2][3][4] This characteristic is crucial for its effectiveness in polar

systems like epoxy resins. Unlike hydrophilic fumed silicas, which can be destabilized by the

polar components of the epoxy and curing agents, Aerosil R 805 provides stable and efficient

thickening, thixotropy, anti-sagging, and anti-settling properties.[1][5] It is highly recommended

for use in 2-pack epoxy coatings and other complex liquid systems.[6][7] The recommended

addition level is typically between 1.0% and 2.0% by weight of the total formulation.[2][4]

Key Benefits of Aerosil R 805 in Epoxy Resins:
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Stable Viscosity: Maintains viscosity and thixotropy even after the addition of amine

hardeners and during the curing process.[1]

Excellent Anti-Sagging and Anti-Settling Properties: Prevents the flow of resin on vertical

surfaces and the sedimentation of fillers.[2]

High Transparency: Due to the fine particle size and excellent dispersion, it has minimal

impact on the clarity of the final product.[2]

Improved Storage Stability: Epoxy resins thickened with Aerosil R 805 exhibit excellent

viscosity stability over time.[5]

Mechanism of Viscosity Control
The thickening effect of Aerosil R 805 in a liquid epoxy resin is achieved through the formation

of a three-dimensional network of silica particles.[1] This network is established through

hydrogen bonding between the residual silanol groups on the surfaces of the fumed silica

aggregates. The hydrophobic surface treatment of Aerosil R 805 plays a critical role in

maintaining the integrity of this network. The longer-chain hydrophobic groups shield the

remaining silanol groups, preventing undesirable wetting and solvation by the polar epoxy resin

and hardener molecules.[1][5] This shielding effect is what confers the high level of stability to

the rheological properties of the formulation.[1]

When shear is applied (e.g., during mixing or application), this network is temporarily broken

down, leading to a decrease in viscosity (shear thinning). When the shear is removed, the

network reforms, and the viscosity increases again. This reversible behavior is known as

thixotropy and is highly desirable for many epoxy applications.[1]
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Mechanism of Viscosity Control with Aerosil R 805 in Epoxy Resin.

Quantitative Data
The following tables summarize the performance of Aerosil R 805 in epoxy resins. The data is

estimated from graphical representations in technical literature from the manufacturer.

Table 1: Technical Data for Aerosil R 805

Property Value

Specific Surface Area (BET) 125 - 175 m²/g

Carbon Content 4.5 - 6.5 %

SiO₂ Content >99.8 %

Loss on Drying <0.5 %

pH (in 4% dispersion) 3.5 - 5.5

Tamped Density Approx. 60 g/L

Source:[2]
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Table 2: Viscosity of a Plasticized DGEBA Epoxy Resin with 4% Fumed Silica (at Room

Temperature)

Fumed Silica Grade Viscosity (mPa·s) - Estimated from Graph

Aerosil 300 (hydrophilic) ~10,000

Aerosil R 805 (hydrophobic) ~35,000

Aerosil R 202 (hydrophobic) ~55,000

Source: Data estimated from Figure 2 in[5].

Table 3: Viscosity of Fumed Silica Thickened Epoxy Resin (ARALDIT M) Before and After

Addition of Curing Agent

Fumed Silica Grade
Viscosity (mPa·s) Before
Hardener (5.6% loading) -
Estimated

Viscosity (mPa·s) After
Hardener (3.8% loading) -
Estimated

Aerosil 300 (hydrophilic) ~5,000
~70,000 (initial spike, then

decreases)

Aerosil R 805 (hydrophobic) ~30,000 ~35,000 (stable)

Aerosil R 202 (hydrophobic) ~45,000 ~50,000 (stable)

Source: Data estimated from Figure 1 in[5].

Table 4: Storage Stability of Epoxy Resin (EPIKOTE 216) with 4% Fumed Silica at 50°C

Fumed Silica Grade
Initial Viscosity (mPa·s) -
Estimated

Viscosity after 30 days
(mPa·s) - Estimated

Aerosil 300 (hydrophilic) ~8,000 ~4,000

Aerosil R 805 (hydrophobic) ~38,000 ~38,000

Aerosil R 202 (hydrophobic) ~50,000 ~50,000
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Source: Data estimated from Figure 3 in[5].

Experimental Protocols
The following protocols provide a general framework for the preparation and characterization of

epoxy resins modified with Aerosil R 805.

Protocol for Preparation of Aerosil R 805 Modified
Epoxy Resin
This protocol describes the dispersion of Aerosil R 805 into a liquid epoxy resin. High shear is

essential for proper dispersion and activation of the thickening effect.

Materials and Equipment:

Liquid epoxy resin

Aerosil R 805 powder

High-shear mixer (e.g., dissolver with a Cowles blade, planetary mixer)

Mixing vessel

Analytical balance

Spatula

Vacuum desiccator or centrifuge for deaeration

Procedure:

Weighing: Accurately weigh the desired amount of liquid epoxy resin into the mixing vessel.

Addition of Aerosil R 805: While stirring the resin at a low speed (e.g., 1000 rpm), slowly

and carefully add the pre-weighed Aerosil R 805 powder to the vortex of the resin.[1]

Continue mixing at low speed for approximately 1 minute until the powder is fully wetted.[1]
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High-Shear Dispersion: Increase the mixer speed to a high shear setting (e.g., 3000 rpm with

a dissolver) and continue to mix for 5-10 minutes.[1] The exact time and speed will depend

on the specific resin system and equipment and should be optimized to achieve a

homogenous, lump-free dispersion.

Deaeration: After dispersion, the mixture will likely contain entrapped air. Deaerate the

sample by placing it in a vacuum desiccator or by centrifugation until all air bubbles are

removed.[1]

Storage: Store the prepared resin in a sealed container.
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Workflow for Preparing Aerosil R 805 Modified Epoxy Resin.

Protocol for Viscosity Measurement
This protocol outlines the procedure for measuring the viscosity of the prepared epoxy resin

samples.

Equipment:
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Rotational viscometer or rheometer (e.g., Brookfield viscometer, cone-and-plate rheometer)

Appropriate spindle or geometry for the instrument

Temperature control system

Procedure:

Instrument Setup: Set up the viscometer/rheometer according to the manufacturer's

instructions. Ensure the instrument is calibrated.

Sample Loading: Place an appropriate amount of the deaerated, Aerosil R 805-modified

epoxy resin into the sample holder of the instrument.

Temperature Equilibration: Allow the sample to equilibrate to the desired measurement

temperature (e.g., 25°C).

Viscosity Measurement:

For a single point viscosity measurement (e.g., using a Brookfield viscometer): Measure

the viscosity at a low rotational speed (e.g., 2.5 rpm) to assess the viscosity at low shear,

which is relevant to sagging and settling behavior.[1]

For a flow curve (using a rheometer): Perform a shear rate sweep to characterize the

shear-thinning behavior of the material. A typical range would be from a low shear rate

(e.g., 0.1 s⁻¹) to a high shear rate (e.g., 100 s⁻¹).

Thixotropy Measurement (optional): To assess thixotropic recovery, a three-step shear rate

test can be performed:

Step 1: Low shear to measure the initial viscosity.

Step 2: High shear to break down the structure.

Step 3: Low shear again to measure the recovery of viscosity over time.

Data Recording: Record the viscosity values (in mPa·s or Pa·s) as a function of shear rate or

time.
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Safety and Handling
Aerosil R 805 is a fine, lightweight powder.[7] Appropriate personal protective equipment,

including a dust mask, gloves, and safety glasses, should be worn when handling the powder

to avoid inhalation and contact with skin and eyes.[7] Store the material in a dry place in its

original sealed packaging.[2]

Conclusion
Aerosil R 805 is a highly effective rheology control additive for epoxy resin systems. Its

hydrophobic nature ensures stable viscosity, excellent thixotropy, and reliable anti-sagging and

anti-settling properties, even in the presence of polar curing agents. By following the detailed

protocols for dispersion and characterization, researchers and formulators can achieve precise

control over the rheological behavior of their epoxy-based materials, leading to improved

performance and processability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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